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Compound of Interest

Ethyl 4-hydroxyazepane-1-
Compound Name:

carboxylate
CAS No.: 109386-74-5
Cat. No.: B13021262

Get Quote

Executive Summary & Chemical Profile[1]

Ethyl 4-hydroxyazepane-1-carboxylate represents a privileged scaffold in drug discovery,
particularly for GPCR ligands (e.g., Muscarinic M4 agonists) and kinase inhibitors (e.g., Balanol
analogs).[1] The 7-membered azepane ring introduces unique conformational flexibility
compared to piperidines, allowing the C4-substituent to explore vector space distinct from
standard 6-membered rings.

Structural Analysis[1][2]

» Nucleophilic Handle: The secondary alcohol at C4 is the primary site for diversification.[1]

» Electronic Environment: The N-COOEt group withdraws electron density, slightly increasing
the acidity of the C4-OH proton compared to a free amine, but reducing the basicity of the
ring nitrogen.

» Stereochemistry: The C4 position is chiral.[1] This guide applies to both racemic and
enantiopure starting materials, though specific notes on stereoinversion are provided in the
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Mitsunobu section.

Reactivity Heatmap

Reaction Class Feasibility

Critical Considerations

O-Alkylation (SN2) High

Requires strong base (NaH) or
Phase Transfer Catalysis
(PTC).[1] Steric hindrance in
the 7-membered ring can slow

kinetics.

O-Acylation Very High

Rapid reaction with acid
chlorides/anhydrides.[1]
Standard DMAP catalysis is

effective.[1]

Mitsunobu Reaction High

Excellent for stereochemical
inversion or installing N/S

nucleophiles.[1]

Oxidation High

Clean conversion to 4-
oxoazepane (ketone) using

Dess-Martin Periodinane.[1]

Carbamate Hydrolysis Low

WARNING: The N-COOEt
group is chemically robust.[1]
Removal requires harsh
conditions (e.g., TMSI or
HBr/AcOH) that may

compromise C4 modifications.

[1]

Detailed Experimental Protocols

Protocol A: O-Alkylation (Ether Synthesis)

Objective: Installation of aryl/alkyl ethers for SAR exploration. Mechanism: Williamson Ether

Synthesis via alkoxide generation.[1]

Reagents:
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Substrate: Ethyl 4-hydroxyazepane-1-carboxylate (1.0 equiv)[1]

Electrophile: Benzyl bromide / Alkyl iodide (1.2-1.5 equiv)[1]

Base: Sodium Hydride (60% dispersion in oil, 1.5 equiv)[1]

Solvent: Anhydrous DMF or THF (0.1 M concentration)

Catalyst (Optional): Tetrabutylammonium iodide (TBAI, 0.1 equiv) for sluggish chlorides.[1]
Step-by-Step Methodology:

o Alkoxide Formation: In a flame-dried flask under Ar/N2, dissolve the substrate in anhydrous
DMF. Cool to 0°C.[1]

o Deprotonation: Add NaH portion-wise.[1] Evolution of H2 gas will occur.[2] Stir at 0°C for 30
minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete
deprotonation. Note: The solution typically turns slightly yellow.[1]

o Electrophile Addition: Cool back to 0°C (optional, depending on electrophile reactivity) and
add the alkyl halide dropwise.

e Reaction: Allow to warm to RT and stir.

o Monitoring: TLC (usually 30-50% EtOAc/Hexane).[1] Reaction time is typically 2—16
hours.[1]

o Troubleshooting: If conversion stalls, heat to 50°C and add TBAI. The 7-membered ring
can adopt folded conformers that shield the alkoxide; heat overcomes this entropic barrier.

e Quench & Workup: Quench carefully with sat. NH4CI.[1] Extract with EtOAc (3x).[1][3] Wash
organics with H20 (2x) and Brine (1x) to remove DMF.[1] Dry over Na2S0O4.

Protocol B: Activation via Tosylation (Leaving Group
Installation)

Objective: Converting the -OH into a Tosylate (-OTs) to enable SN2 displacement by amines,
thiols, or azides.[1]
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Reagents:

Substrate (1.0 equiv)

p-Toluenesulfonyl chloride (TsCI) (1.5 equiv)[1]

Pyridine (solvent & base, or 3.0 equiv in DCM)[1]

DMAP (0.1 equiv)[1]

Step-by-Step Methodology:

Dissolution: Dissolve substrate in DCM (0.2 M). Add Pyridine (3.0 equiv) and DMAP
(catalytic).[1]

o Addition: Add TsCI portion-wise at 0°C.
e |ncubation: Stir at RT for 12—24 hours.

o Checkpoint: The formation of the tosylate is often slower than in primary alcohols.[1]
Monitor for the disappearance of the polar starting material.[1]

e Workup: Dilute with DCM. Wash with 1M HCI (to remove pyridine), then sat.[1] NaHCO3.

» Stability Note: The resulting Ethyl 4-(tosyloxy)azepane-1-carboxylate is moderately stable
but should be used immediately or stored at -20°C to prevent elimination to the alkene
(enamide formation).[1]

Protocol C: Stereochemical Inversion (Mitsunobu
Reaction)

Objective: Inverting the chiral center (e.g., converting (R)-OH to (S)-Ester) or installing difficult
nucleophiles.[1]

Reagents:

e Substrate (1.0 equiv)
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Triphenylphosphine (PPh3, 1.5 equiv)[1]

Nucleophile (e.g., Benzoic acid, Phenol, Phthalimide) (1.5 equiv)[1]

DIAD or DEAD (Diisopropyl azodicarboxylate) (1.5 equiv)[1]

Solvent: Anhydrous THF or Toluene.[1]

Step-by-Step Methodology:

Complexation: Dissolve Substrate, PPh3, and Nucleophile in THF. Cool to 0°C.[1]

Activation: Add DIAD dropwise over 10 minutes. The solution will turn yellow/orange.[1]

Reaction: Stir at RT for 12—24 hours.

Purification (Critical): Triphenylphosphine oxide (TPPO) is a difficult byproduct.[1]

o Tip: Triturate the crude residue with Hexane/Ether (1:[1]1) to precipitate TPPO before
column chromatography.[1]

o Stereochemistry: This reaction proceeds with Walden Inversion.[1] If you start with cis-4-
OH, you obtain the trans-product.

Strategic Workflow Visualization

The following diagram illustrates the divergent synthesis pathways starting from Ethyl 4-
hydroxyazepane-1-carboxylate.

g Pathway A: 4-Alkoxyazepane
NaH,R-X ™ BeEALVENTo)) (Ether Linkage)

TsCl, Pyridine Pathway B: 4-Tosyloxyazepane R-NH2 / R-SH - Nucleophilic
Sulfonylation (Activated Electrophile) lgl Displacement (SN2)

Dess-Martin . "
g Pathway C: 4-Oxoazepane R-NH2, NaBH(OAc)3 Reductive Amination
jg@ Oxidation (Ketone) (Access to 4-Amines)

Ethyl 4-hydroxyazepane-
1-carboxylate
(C4-OH Nucleophile)
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Click to download full resolution via product page

Figure 1: Divergent functionalization pathways for Ethyl 4-hydroxyazepane-1-carboxylate.[1]
Pathway B inverts stereochemistry upon displacement; Pathway C ablates stereochemistry.[1]

Troubleshooting & Scientific Validation
Conformational Bias & Reaction Rates

The azepane ring is highly flexible, existing in twist-chair and twist-boat conformations.

 Issue: In SN2 reactions (Protocol B displacement), the nucleophile may struggle to approach
the backside of the C4-OTs due to transannular hydrogen interactions.

e Solution: Use polar aprotic solvents (DMSO, DMF) and elevated temperatures (60-80°C) for
displacement reactions to populate higher-energy conformers that expose the reaction
center.[1]

Protecting Group Orthogonality

Unlike Boc-protected azepanes, the Ethyl Carbamate is extremely stable.

e Acid Stability: It survives TFA and 4M HCI/Dioxane.[1] Do not attempt to deprotect using
standard Boc protocols.[1]

o Deprotection: If removal is required, use Trimethylsilyl iodide (TMSI) in DCM or refluxing
KOH in Ethanol.[1] Note that these conditions are harsh and may cleave newly formed
ether/ester bonds at C4.[1]

Analytical Data Validation

 NMR Signature: The methylene protons adjacent to the Nitrogen (C2 and C7) will appear as
complex multiplets around 3.3—-3.6 ppm.[1] The C4-H (methine attached to Oxygen) typically
shifts from ~3.9 ppm (OH) to ~4.5-5.0 ppm upon acylation/tosylation.[1]

e Rotamers: Due to the N-COOEt bond character, NMR spectra may show rotameric
broadening or splitting at room temperature. Run NMR at 50°C in DMSO-d6 to coalesce
peaks for cleaner integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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